Cas no 131117-90-3 (4-(2-methoxybenzoyl)benzonitrile)

• Product Name: 4-(2-methoxybenzoyl)benzonitrile
• CAS No: 131117-90-3
• MF: C₁₅H₁₁NO₂
• MW: 237.253343820572
• MDL: MFCD01311538
• CID: 1227475
• PubChem ID: 15718530
• Update Time: 2025-04-20

4-(2-methoxybenzoyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(2-methoxybenzoyl)benzonitrile
• AG-D-63162
• 4-CYANO-2'-METHOXYBENZOPHENONE
• CTK4B7092
• KB-191117
• SureCN9575646
• 4-cyanophenyl(2-methoxyphenyl)methanone
• DB-367680
• DTXSID50577333
• 131117-90-3
• 4-CYANO-2/'-METHOXYBENZOPHENONE
• MFCD01311538
• Benzonitrile, 4-(2-methoxybenzoyl)-
• SCHEMBL9575646
• AKOS016018350

• MDL： MFCD01311538
• Inchi： 1S/C15H11NO2/c1-18-14-5-3-2-4-13(14)15(17)12-8-6-11(10-16)7-9-12/h2-9H,1H3
• InChI Key： JIHWLNLWBPKWMG-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC=CC=1C(C1C=CC(C#N)=CC=1)=O

Computed Properties

• Exact Mass: 237.07900
• Monoisotopic Mass: 237.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 50.1Ų

Experimental Properties

• Density: 1.21
• Melting Point: Not available
• Boiling Point: 444.8°C at 760 mmHg
• Flash Point: 194.1°C
• Refractive Index: 1.601
• PSA: 50.09000
• LogP: 2.79788
• Vapor Pressure: Not available

4-(2-methoxybenzoyl)benzonitrile Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones